Cas no 54458-28-5 (ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate)

• Product Name: ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate
• CAS No: 54458-28-5
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 941373
• PubChem ID: 313335
• Update Time: 2025-04-19

ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-oxo-3-(2,4,6-trimethylphenyl)propanoate
• 3-OXO-3-(2,4,6- TRIMETHYL-PHENYL)-PROPIONIC ACID ETHYL ESTER
• 3-OXO-3-(2,4,6-TRIMETHYLPHENYL)PROPIONIC ACID
• 3-OXO-3-(2,4,6-TRIMETHYLPHENYL)PROPIONIC ACIDETHYL ESTER
• 2-Mesitoyl-essigsaeureethylester
• 3-mesityl-3-oxo-propionic acid ethyl ester
• 3-Mesityl-3-oxo-propionsaeure-aethylester
• 3-Oxo-3-(2.4.6-trimethyl-phenyl)-propionsaeure-aethylester
• AC1L7N8V
• AG-C-22683
• CTK1H1979
• KB-183861
• NSC227213
• NSC-227213
• TQP1129
• 54458-28-5
• 3-oxo-3-(2,4,6-trimethylphenyl)propionic acid ethyl ester
• AKOS005202609
• Ethyl 3-mesityl-3-oxopropanoate
• MFCD03424835
• DTXSID40310438

• MDL： MFCD03424835
• Inchi： 1S/C14H18O3/c1-5-17-13(16)8-12(15)14-10(3)6-9(2)7-11(14)4/h6-7H,5,8H2,1-4H3
• InChI Key： JKDAOORMLXVMGQ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37